Cas no 54618-45-0 (2-Quinolinecarboxaldehyde,1-oxide)

• Product Name: 2-Quinolinecarboxaldehyde,1-oxide
• CAS No: 54618-45-0
• MF: C₁₀H₇NO₂
• MW: 173.168082475662
• CID: 385292
• PubChem ID: 4672393
• Update Time: 2025-04-19

2-Quinolinecarboxaldehyde,1-oxide Chemical and Physical Properties

Names and Identifiers

• 2-Quinolinecarboxaldehyde,1-oxide
• 1-Oxido-2-chinolylcarbaldehyd
• 1-oxyquinoline-2-carbaldehyde
• 1-oxy-quinoline-2-carbaldehyde
• 2-quinolinecarboxyaldehyde 1-oxide
• AC1NGBQ2
• Chinolin-aldehyd-(2)-oxyd-(1)
• N-oxy-quinoline-2-carbaldehyde
• NSC140002
• quinoline-N-oxide-2-carbaldehyde
• DTXSID30405423
• 1-Oxo-1lambda~5~-quinoline-2-carbaldehyde
• AKOS004114672
• NSC-140002
• 2-Formylquinoline 1-oxide
• SCHEMBL16180805
• 54618-45-0

• Inchi： 1S/C10H7NO2/c12-7-9-6-5-8-3-1-2-4-10(8)11(9)13/h1-7H
• InChI Key： ANHVXVZNBBSECV-UHFFFAOYSA-N
• SMILES： [O-][N+]1C(C=O)=CC=C2C=CC=CC=12

Computed Properties

• Exact Mass: 174.05554
• Monoisotopic Mass: 173.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 37.15

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives